Cas no 1261563-63-6 (6-Hydroxy-5-methoxyquinoline)

• Product Name: 6-Hydroxy-5-methoxyquinoline
• CAS No: 1261563-63-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 4822610
• Update Time: 2025-08-01

6-Hydroxy-5-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-methoxyquinoline

• Inchi： 1S/C10H9NO2/c1-13-10-7-3-2-6-11-8(7)4-5-9(10)12/h2-6,12H,1H3
• InChI Key： SALXJCJLPOKFOP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2C1=CC=CN=2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4

Additional information on 6-Hydroxy-5-methoxyquinoline

Introduction to 6-Hydroxy-5-methoxyquinoline (CAS No. 1261563-63-6)

6-Hydroxy-5-methoxyquinoline (CAS No. 1261563-63-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This quinoline derivative is characterized by the presence of a hydroxyl group at the 6-position and a methoxy group at the 5-position, which contribute to its distinct chemical behavior and potential therapeutic applications.

The quinoline scaffold is a well-known and widely studied heterocyclic core in medicinal chemistry, often found in various bioactive compounds, including antimalarials, antibiotics, and anticancer agents. The specific substitution pattern of 6-Hydroxy-5-methoxyquinoline has been shown to enhance its solubility, stability, and biological activity, making it a promising candidate for further investigation.

Recent studies have explored the potential of 6-Hydroxy-5-methoxyquinoline in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-Hydroxy-5-methoxyquinoline exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 6-Hydroxy-5-methoxyquinoline has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic properties of 6-Hydroxy-5-methoxyquinoline have also been investigated to ensure its suitability for drug development. Studies have shown that the compound has favorable oral bioavailability and metabolic stability, which are essential for effective drug delivery. Additionally, preliminary toxicology studies indicate that 6-Hydroxy-5-methoxyquinoline has a low toxicity profile, further supporting its potential as a safe and effective therapeutic agent.

In terms of synthetic methods, several approaches have been developed to produce 6-Hydroxy-5-methoxyquinoline. One common method involves the condensation of 2-hydroxybenzaldehyde with 4-methoxyaniline followed by cyclization under acidic conditions. This synthetic route is efficient and scalable, making it suitable for large-scale production if needed.

The structural versatility of quinolines allows for further modifications to optimize the biological activity and pharmacological properties of 6-Hydroxy-5-methoxyquinoline. Researchers are actively exploring different substituents at various positions on the quinoline ring to enhance its therapeutic potential. For example, introducing additional hydroxyl or methoxy groups can improve solubility and target specificity.

In conclusion, 6-Hydroxy-5-methoxyquinoline (CAS No. 1261563-63-6) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure, combined with favorable pharmacokinetic properties and low toxicity, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various diseases.